2-(benzylsulfanyl)-1-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethan-1-one

• IUPAC Name: 2-benzylsulfanyl-1-(2-cyclopropyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)ethanone
• InChI: InChI=1S/C18H21N3OS/c22-18(13-23-12-14-4-2-1-3-5-14)20-8-9-21-16(11-20)10-17(19-21)15-6-7-15/h1-5,10,15H,6-9,11-13H2
• InChI Key: LBSMYYOSMSTNOI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN3CCN(CC3=C2)C(=O)CSCC4=CC=CC=C4
• Molecular Formula: C18H21N3OS
• Molecular Weight: 327.4 g/mol
• CAS No.: 2034294-00-1

Description

2-(benzylsulfanyl)-1-{2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl}ethan-1-one is a useful research compound. Its molecular formula is C18H21N3OS and its molecular weight is 327.45. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

• Synthesis Techniques: A range of synthetic methodologies have been developed for creating heterocyclic compounds, including pyrazino, pyrimidine, and pyrazole derivatives, through reactions involving amino derivatives and various catalysts like p-toluenesulfonic acid under solventless conditions or microwave-mediated synthesis for efficiency and eco-friendliness (Ravindran et al., 2007); (Darweesh et al., 2016).
• Cycloaddition Reactions: Cycloaddition processes are pivotal in constructing complex heterocyclic frameworks, with various studies demonstrating the synthesis of pyrrolidines, pyrazolines, and other cyclopropyl-substituted heterocycles using sugar-derived enones and other precursors for generating structurally diverse compounds (Oliveira Udry et al., 2014); (Pokhodylo et al., 2010).

Chemical Characterization and Reactions

• Chemical Reactions and Characterization: Innovative chemical reactions, including the phenylthiolation of heteroaromatic compounds and the use of hypervalent iodine for cyclocondensations, highlight the versatility in synthesizing heterocyclic compounds with potential biological activities. These studies underscore the role of specific chemical groups and structural motifs in facilitating complex chemical transformations (Arisawa et al., 2011); (Li et al., 2005).

Biological Activities and Pharmacological Potential

• Antimicrobial and Antiviral Activities: Several compounds synthesized using similar frameworks have been evaluated for their antimicrobial and antiviral activities. Compounds bearing benzimidazole and pyrazoline motifs, for instance, showed significant activity against a range of microorganisms, indicating the potential for discovering new therapeutic agents (Desai et al., 2017); (Attaby et al., 2006).

Mechanism of Action

Target of action

Pyrrolopyrazine derivatives have been found to exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory . The specific targets of these compounds can vary widely depending on their structure and the conditions under which they are used.

Mode of action

The mode of action of pyrrolopyrazine derivatives can also vary widely. For example, some may act by inhibiting the activity of certain enzymes, while others may interact with cell receptors or other biological targets

Biochemical pathways

The biochemical pathways affected by pyrrolopyrazine derivatives can be diverse, reflecting the wide range of biological activities these compounds can exhibit . Without specific information on the compound , it’s difficult to provide more detailed information.

Result of action

The molecular and cellular effects of pyrrolopyrazine derivatives can be diverse, reflecting their wide range of biological activities

Action environment

The action, efficacy, and stability of pyrrolopyrazine derivatives can be influenced by a variety of environmental factors, including pH, temperature, and the presence of other substances